1-(bromomethyl)-4-(2,2,2-trifluoroethyl)cyclohexane, Mixture of diastereomers
Description
Mechanism of Action
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(bromomethyl)-4-(2,2,2-trifluoroethyl)cyclohexane involves the bromination of cyclohexane followed by the addition of a trifluoroethyl group to the resulting bromocyclohexane. The final product is a mixture of diastereomers.", "Starting Materials": [ "Cyclohexane", "Bromine", "Trifluoroethanol", "Sodium hydroxide", "Sulfuric acid", "Sodium sulfate", "Magnesium", "Diethyl ether", "Hydrochloric acid", "Sodium bicarbonate" ], "Reaction": [ "Bromination of cyclohexane using bromine and sulfuric acid to yield bromocyclohexane", "Addition of magnesium to bromocyclohexane in diethyl ether to form a Grignard reagent", "Addition of trifluoroethanol to the Grignard reagent to form 1-(bromomethyl)-4-(2,2,2-trifluoroethyl)cyclohexane", "Separation of the diastereomers using hydrochloric acid and sodium bicarbonate", "Drying the product with sodium sulfate" ] } | |
CAS RN |
2639434-33-4 |
Product Name |
1-(bromomethyl)-4-(2,2,2-trifluoroethyl)cyclohexane, Mixture of diastereomers |
Molecular Formula |
C9H14BrF3 |
Molecular Weight |
259.1 |
Purity |
95 |
Origin of Product |
United States |
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